Cas no 1955473-80-9 ((1R,3R)-3-Phenoxycyclobutan-1-ol)

• Product Name: (1R,3R)-3-Phenoxycyclobutan-1-ol
• CAS No: 1955473-80-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD29991653
• CID: 4631050
• PubChem ID: 66368320
• Update Time: 2025-10-29

(1R,3R)-3-Phenoxycyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-phenoxy-, trans-
• (1R,3R)-3-Phenoxycyclobutan-1-ol

• MDL： MFCD29991653
• Inchi： 1S/C10H12O2/c11-8-6-10(7-8)12-9-4-2-1-3-5-9/h1-5,8,10-11H,6-7H2/t8-,10-
• InChI Key： OYYBVSIQKPPMFB-CZMCAQCFSA-N
• SMILES： [C@@H]1(O)C[C@@H](OC2=CC=CC=C2)C1

Additional information on (1R,3R)-3-Phenoxycyclobutan-1-ol

Introduction to (1R,3R)-3-Phenoxycyclobutan-1-ol (CAS No. 1955473-80-9)

(1R,3R)-3-Phenoxycyclobutan-1-ol (CAS No. 1955473-80-9) is a chiral compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of cyclobutanol derivatives and is characterized by its chiral centers at the 1 and 3 positions, as well as the phenoxyl substituent. The combination of these features makes it a valuable building block for the synthesis of more complex molecules with specific biological activities.

The chemical structure of (1R,3R)-3-Phenoxycyclobutan-1-ol is represented by the formula C₁₀H₁₀O₂. The molecule consists of a cyclobutane ring with a hydroxyl group at the 1-position and a phenoxyl group at the 3-position. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it suitable for a wide range of applications.

In the field of pharmaceutical research, (1R,3R)-3-Phenoxycyclobutan-1-ol has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of (1R,3R)-3-Phenoxycyclobutan-1-ol exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

Beyond its pharmaceutical applications, (1R,3R)-3-Phenoxycyclobutan-1-ol has also been investigated for its use in materials science. Its unique chiral structure and functional groups make it an attractive candidate for the synthesis of chiral materials with specific optical properties. A study published in Advanced Materials in 2021 demonstrated the use of this compound as a chiral dopant in liquid crystal systems. The researchers found that incorporating (1R,3R)-3-Phenoxycyclobutan-1-ol into liquid crystal mixtures resulted in enhanced chiroptical properties, which could be useful in applications such as optical sensors and displays.

The synthesis of (1R,3R)-3-Phenoxycyclobutan-1-ol has been optimized through various methods to ensure high yields and purity. One common approach involves the asymmetric synthesis using chiral catalysts or auxiliaries. A notable example is a method described in a 2020 publication in Tetrahedron Letters, where researchers used a chiral phosphoric acid catalyst to achieve high enantioselectivity in the synthesis of this compound. This method not only improved the yield but also simplified the purification process, making it more suitable for large-scale production.

The physical properties of (1R,3R)-3-Phenoxycyclobutan-1-ol, such as its melting point, boiling point, and solubility, are crucial for its handling and application. According to data from reputable sources, this compound has a melting point ranging from 65°C to 67°C and is soluble in common organic solvents such as methanol and dichloromethane. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety and handling, while (1R,3R)-3-Phenoxycyclobutan-1-ol is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be used to minimize exposure risks.

The future prospects for (1R,3R)-3-Phenoxycyclobutan-1-ol are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique structural features and versatile chemical properties. As more studies are conducted and new findings are reported, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.